Cas no 1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime)
1074-45-9 structure
Product Name:4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
CAS No:1074-45-9
MF:C6H7N3O
MW:137.139280557632
CID:117409
PubChem ID:136967103
Update Time:2025-04-18
4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
- 4-Pyrimidinecarboxaldehyde, 6-methyl-, oxime (7CI,8CI,9CI)
- 6-Methylpyrimidine-4-carbaldehydeoxime
- 1074-45-9
- (NE)-N-[(6-methylpyrimidin-4-yl)methylidene]hydroxylamine
- 6-Methylpyrimidine-4-carbaldehyde oxime
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- Inchi: 1S/C6H7N3O/c1-5-2-6(3-9-10)8-4-7-5/h2-4,10H,1H3/b9-3+
- InChI Key: KZXCEYLTDGSIMU-YCRREMRBSA-N
- SMILES: O/N=C/C1=CC(C)=NC=N1
Computed Properties
- Exact Mass: 137.05901
- Monoisotopic Mass: 137.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 58.37
4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime) Related Products
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